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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Isobutyrate

This technical guide provides a comprehensive overview of the vapor pressure and boiling
point of isobutyl isobutyrate, tailored for researchers, scientists, and professionals in drug
development. This document collates critical data from various sources, outlines common
experimental methodologies for determining these properties, and presents a relevant synthetic
pathway.

Core Physicochemical Data

Isobutyl isobutyrate is a colorless liquid with a characteristic fruity odor, recognized for its
applications as a flavoring agent and an organic solvent.[1][2][3] A precise understanding of its
boiling point and vapor pressure is fundamental for its application in various industrial and
research settings, including formulation development and safety assessments.

Boiling Point of Isobutyl Isobutyrate

The boiling point is a critical physical property that informs purification methods such as
distillation and is indicative of the substance's volatility. The experimentally determined and
reported boiling points for isobutyl isobutyrate are summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1662107?utm_src=pdf-interest
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.osha.gov/chemicaldata/849
https://www.guidechem.com/guideview/lab/isobutyl-isobutyrate-boiling-point.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-isobutyrate
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Boiling Point (°C) Boiling Point (°F) Pressure Source(s)
148.6 299.7 760 mmHg [21[3][4]
148 298 Not Specified [5]

147 296.6 Not Specified [6]
145-152 293-305.6 Literature Value

Vapor Pressure of Isobutyl Isobutyrate

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor
state, and it increases with temperature. This property is crucial for understanding a
substance's evaporation rate and for conducting safety assessments related to inhalation
exposure.

Vapor Pressure Temperature (°C) Temperature (°F) Source(s)
5.8 hPa 25 77 [4]

4.33 mmHg 25 77 [31[7]

1 mmHg 39.9 103.8 [2]

10 mmHg 38 100.4 [3]

Experimental Protocols

The determination of boiling points and vapor pressures relies on established experimental
techniques. While the specific studies providing the data above did not detail their
methodologies, the following represent standard and widely accepted protocols for such
measurements.[4]

Boiling Point Determination

Several methods are commonly employed to determine the boiling point of a liquid compound
like isobutyl isobutyrate.
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« Distillation Method: A simple or fractional distillation apparatus is set up with at least 5 mL of
the sample. The liquid is heated to its boiling point, and the vapor is allowed to condense and
be collected. The temperature at which the bulk of the liquid distills, measured by a
thermometer with its bulb fully immersed in the vapor phase, is recorded as the boiling point.

[8]

o Reflux Method: The sample is heated in a flask attached to a vertical condenser. This
process allows the liquid to boil and the vapor to condense and return to the flask. A
thermometer placed in the vapor path below the condenser will stabilize at the boiling point
of the substance.[8]

e Thiele Tube Method: This microscale method requires only a small amount of the sample. A
small test tube containing the sample and an inverted capillary tube is attached to a
thermometer and heated in a Thiele tube containing mineral oil. As the sample is heated, air
trapped in the capillary tube expands. At the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tube. The heat is then removed, and the temperature
at which the liquid is drawn back into the capillary tube upon cooling is recorded as the
boiling point.[8]

Vapor Pressure Determination

The vapor pressure of a compound can be determined using various techniques, one of which
Is correlation gas chromatography.

» Correlation Gas Chromatography: This method involves passing the analyte through a gas
chromatography (GC) column. The retention time of the compound is related to its
partitioning between the mobile (gas) and stationary phases, which is dependent on its vapor
pressure. By calibrating the system with compounds of known vapor pressures, a correlation
can be established to determine the vapor pressure of the unknown substance over a range
of temperatures.[9]

Synthesis of Isobutyl Isobutyrate

Isobutyl isobutyrate can be synthesized via the Tishchenko reaction. This reaction involves
the disproportionation of two molecules of an aldehyde in the presence of a catalyst. In this
specific synthesis, isobutyraldehyde is catalyzed by aluminum isobutoxide to produce isobutyl
isobutyrate.[2]
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Synthesis of Isobutyl Isobutyrate via the Tishchenko Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ISOBUTYL ISOBUTYRATE | Occupational Safety and Health Administration [osha.gov]
. Page loading... [guidechem.com]

. Isobutyl isobutyrate | C8BH1602 | CID 7351 - PubChem [pubchem.ncbi.nim.nih.gov]

. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

. univarsolutions.com [univarsolutions.com]

. Isobutyl Isobutyrate [drugfuture.com]

. isobutyl isobutyrate, 97-85-8 [thegoodscentscompany.com]

. chem.libretexts.org [chem.libretexts.org]

°
(o] [e0] ~ (o)) )] EAN w N |l

. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [isobutyl isobutyrate vapor pressure and boiling point
data). BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1662107?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-custom-synthesis
https://www.osha.gov/chemicaldata/849
https://www.guidechem.com/guideview/lab/isobutyl-isobutyrate-boiling-point.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-isobutyrate
https://hpvchemicals.oecd.org/ui/handler.axd?id=4418ca6e-0d0e-4aa2-8eb2-e6a5c283030c
https://www.univarsolutions.com/isobutyl-isobutyrate-3499000
https://www.drugfuture.com/chemdata/isobutyl-isobutyrate.html
https://www.thegoodscentscompany.com/data/rw1007601.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.researchgate.net/publication/273524753_Vapor_pressures_and_vaporization_enthalpies_of_a_series_of_esters_used_in_flavors_by_correlation_gas_chromatography
https://www.benchchem.com/product/b1662107#isobutyl-isobutyrate-vapor-pressure-and-boiling-point-data
https://www.benchchem.com/product/b1662107#isobutyl-isobutyrate-vapor-pressure-and-boiling-point-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1662107#isobutyl-isobutyrate-vapor-pressure-and-
boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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